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Compound of Interest

Compound Name: 1-Chloro-2-methylpropane

Cat. No. B167039

Core Physical and Chemical Properties

Isobutyl chloride is a colorless, flammable liquid with a characteristic odor.[1] It is an
organochlorine compound and a primary alkyl halide, which makes it a useful reagent in
organic synthesis.[2]

Table 1: General and Chemical Properties of Isobutyl Chloride

Property Value

Chemical Formula CaHoCI[3]

Molecular Weight 92.57 g/mol [3]

CAS Number 513-36-0[3]

Appearance Colorless liquid[3][4]

Percent Composition C 51.90%, H 9.80%, Cl 38 .30%][5]

Quantitative Physical Properties

The following tables summarize the key quantitative physical properties of isobutyl chloride,
compiled from various sources.

Table 2: Thermodynamic and Physical State Properties
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Property Value Conditions

Boiling Point 68-69 °C (lit.)

Melting Point -131 °C[3] (lit.)

Density 0.883 g/mL at 25 °C (lit.)

0.8773 g/cm3[6] at 20°C

Vapor Pressure 161 hPa at 20 °C

Flash Point -19.4 °C (-2.9 °F) closed cup

Standard Molar Enthalpy of

Formation (Liquid) -191.1 kJ/mol[6] at 298.15 K

Standard Molar Enthalpy of

Formation (Gas) -159.3 kJ/mol[6] at 298.15 K
Table 3: Optical and Electrical Properties

Property Value Conditions

Refractive Index (n) 1.398[3] at 20°C (lit.)

Dipole Moment 2.00 D[7]

Dielectric Constant 6.49[7]

Table 4: Solubility Data
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Solvent

Solubility Temperature

Water

28 mg/L 20 °C

Insoluble / None[5][8]

Ethanol Miscible[4][5]

Ether Miscible[4][5]
Acetone Soluble[6]
Chloroform Soluble[6]

Carbon Tetrachloride Sparingly soluble[6]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of isobutyl chloride.

Determination of Density

The density of a liquid is its mass per unit volume. A common and straightforward method

involves using a graduated cylinder and an electronic balance.[9]

Protocol:

e Mass of Empty Cylinder: Place a clean, dry 25 mL or 50 mL graduated cylinder on an

electronic balance and tare the balance to zero. Record this mass if not taring.

¢ Volume Measurement: Carefully pour a known volume of isobutyl chloride (e.g., 20 mL) into

the graduated cylinder. Read the volume from the bottom of the meniscus at eye level to

avoid parallax error.[10]

» Mass Measurement: Place the graduated cylinder containing the isobutyl chloride back on

the electronic balance and record the mass.

» Calculation: Calculate the density using the formula: Density (p) = Mass (m) / Volume (V)
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* Repeatability: For accuracy, repeat the measurement at least three times and calculate the

Weigh empty, dry
graduated cylinder (m1)

'

Add a known volume
of isobutyl chloride (V)

:

Weigh cylinder with
isobutyl chloride (m2)

average density.[9][10]

Calculate Mass (m = m2 - ml)
Calculate Density (p = m/ V)

Click to download full resolution via product page

Caption: Workflow for Experimental Determination of Density.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.youtube.com/watch?v=m2P2DdfebiU
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b167039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol:

o Apparatus Setup: Assemble a distillation apparatus. Place a small volume of isobutyl
chloride in the distillation flask along with boiling chips to ensure smooth boiling.

e Heating: Gently heat the flask using a heating mantle.

o Temperature Reading: Place a thermometer so that the top of the bulb is level with the
bottom of the side-arm of the distillation flask.

o Observation: The boiling point is the temperature at which the liquid is boiling, and the
temperature reading on the thermometer remains constant as the vapor condenses on the
thermometer bulb and drips into the condenser.

e Record: Record the stable temperature as the boiling point.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is commonly measured using a refractometer.[11]

Protocol:

» Calibration: Calibrate the refractometer, typically an Abbe refractometer, using a standard
liquid with a known refractive index, such as distilled water.

o Sample Application: Place a few drops of isobutyl chloride onto the clean, dry prism surface
of the refractometer.

o Measurement: Close the prism and allow the temperature to stabilize (usually 20°C). Look
through the eyepiece and adjust the control knob until the boundary line between the light
and dark regions is sharp and centered on the crosshairs.

e Reading: Read the refractive index value directly from the instrument's scale.

o Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or
acetone) and a soft tissue after the measurement.
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Caption: Workflow for Refractive Index Measurement.

Determination of Solubility
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The "shake-flask” method is a traditional approach.[12]

Protocol:

o Preparation: Add an excess amount of isobutyl chloride (solute) to a known volume of the
solvent (e.g., water) in a sealed flask or vial.

« Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.[12]

e Phase Separation: Allow the mixture to stand undisturbed until the undissolved isobutyl
chloride separates completely from the solution.

o Sampling: Carefully extract a sample from the clear, saturated supernatant without disturbing
the undissolved layer.

o Analysis: Determine the concentration of isobutyl chloride in the sample using a suitable
analytical technique, such as gas chromatography (GC).

o Calculation: The determined concentration represents the solubility of isobutyl chloride in that
solvent at the specified temperature.

Factors Influencing Solubility
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Caption: Key Factors Influencing the Solubility of a Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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